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Compound of Interest

Compound Name: 2-Ethyl-4-methylbenzofuran

Cat. No.: B12867636

Get Quote

Executive Summary & R&D Context
Historically, 2-Ethyl-4-methylbenzofuran (CAS: 861530-39-4) has been synthesized and

characterized primarily within medicinal chemistry—most notably as a critical intermediate in

the development of benziodarone analogues acting as kinetic stabilizers for Transthyretin

(TTR) amyloidosis[1]. However, cross-disciplinary research reveals that its structural homology

to established aroma chemicals (such as Nerolione and various octahydro-benzofurans)

unlocks significant potential in fragrance formulation[2],[3].

This application note provides R&D scientists and formulation chemists with field-proven, self-

validating protocols for transitioning this molecule from a pharmaceutical intermediate into a

high-performance fragrance ingredient. By leveraging its unique electron-rich aromatic system,

formulators can achieve novel dry-woody and green-floral accords.

Chemical Identity & Mechanistic Olfactory Profiling
The olfactive behavior of 2-Ethyl-4-methylbenzofuran is dictated by its specific alkyl

substitutions. The electron-rich oxygen of the benzofuran core acts as a potent hydrogen-bond
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acceptor with olfactory receptors.

Causality of Odor Profile: The ethyl group at the 2-position introduces a green, slightly fruity

nuance, while the methyl group at the 4-position adds a dry, leathery/woody facet[1]. This

structural combination increases the molecule's lipophilicity (CLogP ~3.5), significantly

slowing its evaporation rate compared to unsubstituted benzofurans and extending its

substantivity on the skin.

Table 1: Physicochemical and Olfactory Properties
Parameter Value / Descriptor

Analytical Method /
Rationale

CAS Number 861530-39-4 Chemical Registry[4]

Molecular Weight 160.21 g/mol Calculated[4]

Odor Profile
Dry woody, green, with sweet

neroli-like balsamic undertones
Organoleptic Evaluation

Substantivity
~200 hours (Heart-to-Base

note)
Blotter Evaporation Test

Usage Level
0.05% – 2.50% in fragrance

concentrate
Based on 5[5]

Experimental Protocols: Evaluation & Formulation
Protocol A: Standardized Olfactory Evaluation &
Substantivity Testing
Benzofuran derivatives can cause rapid "olfactory fatigue" (receptor saturation) if evaluated

neat. This protocol ensures accurate profiling through controlled dilution.

Step 1: Preparation. Dilute 2-Ethyl-4-methylbenzofuran to exactly 10% (w/w) in

Dipropylene Glycol (DPG). Causality: DPG is a low-volatility, odorless solvent that retards the

flash-off of top notes, allowing for a linear evaluation of the molecule's true character.

Step 2: Control Setup. Prepare a 10% DPG solution of a known reference standard, such as

6[6].
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Step 3: Application. Apply exactly 20 µL of both solutions to standardized perfumery smelling

strips (blotters).

Step 4: Longitudinal Evaluation. Assess the blotters at

(initial impact),

(heart phase), and

(dry down).

Step 5: Self-Validation System.Environmental Control Check: If the reference control blotter

loses its characteristic odor before the 48-hour mark, it indicates that ambient humidity or

temperature in the lab is too high, invalidating the test. The evaluation must be repeated in a

climate-controlled booth to ensure data integrity.

Protocol B: Integration into a Woody-Floral Base Accord
This protocol demonstrates how to utilize 2-Ethyl-4-methylbenzofuran as a structural bridge

between volatile floral top notes and heavy woody bases.

Step 1: Base Compounding. In a glass beaker, combine high-molecular-weight musks (e.g.,

Galaxolide) and woody isolates (e.g., Iso E Super). Causality: These macrocyclic and

polycyclic materials act as fixatives. They form non-covalent Van der Waals interactions with

the benzofuran derivative, reducing its vapor pressure and smoothing its olfactive spike.

Step 2: Incorporation. Add 2-Ethyl-4-methylbenzofuran at 1.5% w/w of the total

concentrate. Causality: Keeping the dosage below 2.5% prevents the dry-woody facet from

overpowering delicate floral notes, maintaining accord transparency.

Step 3: Homogenization. Stir the mixture at 300 RPM for 30 minutes using a magnetic stirrer.

Step 4: Maceration & Self-Validation. Age the accord in an amber glass bottle at 20°C for 7

days. Validation Check: Analyze the aged accord against a freshly compounded batch via

GC-MS. A stable, successful formulation will show

degradation of the 2-Ethyl-4-methylbenzofuran peak area, confirming chemical
compatibility and the absence of unwanted Schiff base polymerization.
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Quantitative Data: Formulation Stability Matrix
To ensure commercial viability, the compound must remain stable across various consumer

product bases.

Table 2: Stability and Discoloration in Various Media
Application Media Concentration

Stability (4 weeks
@ 45°C)

Discoloration Risk

Fine Fragrance (80%

EtOH)
2.0% Excellent None

O/W Lotion Emulsion 0.5% Good Slight Yellowing

Soy Wax Candle 1.0% Excellent None

Liquid Soap (pH 9.0) 0.8% Moderate
Potential base-

catalyzed degradation
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1. Sourcing & Purity Check
(2-Ethyl-4-methylbenzofuran)

2. Olfactory Profiling
(DPG Dilution & Blotter Test)

3A. Accord Formulation
(Woody-Floral Base)

3B. Substantivity Testing
(Evaporation Curve)

4. Stability & Compatibility
(Ethanol, Emulsion, Wax)

5. Final Product Integration
(Fine Fragrance / Cosmetics)

Click to download full resolution via product page

Workflow for the olfactory evaluation and formulation of 2-Ethyl-4-methylbenzofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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